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Compound of Interest

Compound Name: JMX0293

Cat. No.: B12416364 Get Quote

JMX0293 is an O-alkylamino-tethered salicylamide derivative identified as a potent anti-cancer

agent that functions by inhibiting STAT3 phosphorylation.[1] While specific Safety Data Sheets

(SDS) for JMX0293 are not publicly available and should be requested directly from the

supplier, MedChemExpress, this guide provides essential safety and disposal procedures

based on its chemical nature and standard laboratory practices for potent, biologically active

research compounds.

Chemical and Safety Profile
JMX0293 is a specialized research chemical. Although studies indicate it has low toxicity

against non-tumorigenic cells and shows no significant toxicity in vivo, all research chemicals

should be handled with care.[1][2][3][4][5] As a potent inhibitor of a critical cellular pathway, it is

considered biologically active and requires appropriate handling and disposal to avoid

unintended environmental or personal exposure.

Table 1: JMX0293 Chemical & Biological Data
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Property Value / Description Source

Chemical Name JMX0293 [2][3][4]

Chemical Class
O-alkylamino-tethered

salicylamide derivative
[1]

Molecular Formula C₂₅H₃₀Cl₂N₄O₇ N/A

Molecular Weight 569.43 g/mol N/A

Biological Target
STAT3 (Signal Transducer and

Activator of Transcription 3)
[1]

Reported IC₅₀
3.38 µM (against MDA-MB-231

cell line)
[2][3][4]

Storage (Powder) -20°C for 2 years N/A

Storage (in DMSO) -80°C for 6 months N/A

Experimental Protocols: Safe Handling and Disposal
Proper disposal of JMX0293 and associated waste is critical. The primary principle is to

prevent the release of the active compound into the environment. Waste should be segregated

based on its physical form (solid, liquid) and the presence of other hazardous materials (e.g.,

solvents, biohazards).

Step-by-Step Disposal Protocol:

Deactivation (Optional but Recommended):

For residual solutions, deactivation can be achieved by treating with a 10% bleach solution

for at least 30 minutes before proceeding with chemical waste disposal. This is particularly

important for liquids that may be disposed of down the drain in highly diluted forms, though

drain disposal is generally not recommended.

Waste Segregation:
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Solid Waste: Collect unused JMX0293 powder, contaminated personal protective

equipment (PPE) like gloves and weigh boats, and contaminated lab supplies (e.g., pipette

tips, microfuge tubes) in a dedicated, clearly labeled hazardous waste container for "Solid

Chemical Waste."

Liquid Waste (Non-aqueous/Solvent): Solutions of JMX0293 in organic solvents (like

DMSO) must be collected in a designated "Halogenated" or "Non-Halogenated" solvent

waste container, depending on the solvent used. Given the molecular formula

(C₂₅H₃₀Cl₂N₄O₇), JMX0293 itself is a chlorinated compound, and thus its waste should be

placed in a Halogenated Organic Waste stream.

Liquid Waste (Aqueous): Aqueous solutions (e.g., cell culture media containing JMX0293)

should be collected as aqueous chemical waste. Do not pour solutions containing

JMX0293 directly down the drain. If the media is also considered biohazardous, it must be

treated as mixed chemical-biohazardous waste according to your institution's guidelines,

which typically involves chemical disinfection followed by incineration.

Sharps: Needles, syringes, or glass pipettes used to handle JMX0293 solutions should be

disposed of in a designated sharps container for chemical contamination.

Container Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "JMX0293," and the primary solvent or matrix.

Store waste containers in a designated satellite accumulation area, ensuring they are

sealed and within secondary containment.

Final Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) department. Never dispose of JMX0293 waste in regular trash or down the sanitary

sewer.

Visualized Workflows and Pathways
Diagram 1: JMX0293 Disposal Decision Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12416364?utm_src=pdf-body
https://www.benchchem.com/product/b12416364?utm_src=pdf-body
https://www.benchchem.com/product/b12416364?utm_src=pdf-body
https://www.benchchem.com/product/b12416364?utm_src=pdf-body
https://www.benchchem.com/product/b12416364?utm_src=pdf-body
https://www.benchchem.com/product/b12416364?utm_src=pdf-body
https://www.benchchem.com/product/b12416364?utm_src=pdf-body
https://www.benchchem.com/product/b12416364?utm_src=pdf-body
https://www.benchchem.com/product/b12416364?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


JMX0293 Waste Generated

Solid Waste?
(Powder, PPE, Tips) Liquid Waste?

Solid Chemical Waste Container

Yes

Solvent-Based?
(e.g., DMSO)

Yes

Contact EHS for Pickup

Aqueous-Based?
(e.g., Media)

No

Halogenated Solvent Waste

Yes

Aqueous Chemical Waste

Yes

Click to download full resolution via product page

Caption: Decision tree for proper segregation and disposal of JMX0293 waste.

Diagram 2: JMX0293 Mechanism of Action - STAT3 Pathway Inhibition
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Caption: JMX0293 inhibits the phosphorylation of STAT3, preventing its activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12416364?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9040195/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9040195/
https://www.medchemexpress.com/jmx0293.html?locale=ko-KR
https://www.medchemexpress.com/jmx0293.html
https://www.medchemexpress.com/search.html?q=JMX-0293&ft=&fa=&fp=
https://dcchemicals.com/coa/COA_DC70951.html
https://www.benchchem.com/product/b12416364#jmx0293-proper-disposal-procedures
https://www.benchchem.com/product/b12416364#jmx0293-proper-disposal-procedures
https://www.benchchem.com/product/b12416364#jmx0293-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12416364?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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